Cas no 69861-89-8 (Z-LYS-SBZL monohydrochloride)

• Product Name: Z-LYS-SBZL monohydrochloride
• CAS No: 69861-89-8
• MF: C₂₁H₂₇ClN₂O₃S
• MW: 422.968683481216
• CID: 513213
• PubChem ID: 24892633
• Update Time: 2025-06-28

Z-LYS-SBZL monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexanethioic acid,6-amino-2-[[(phenylmethoxy)carbonyl]amino]-, S-(phenylmethyl) ester,monohydrochloride, (S)- (9CI)
• S-benzyl (2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanethioate,hydrochloride
• Z-Lys-SBzl · HCl
• Z-lys-sbzl hcl
• Z-LYS-SBZL.HCL
• A-Cbz-L-lysine thiobenzyl ester hydrochloride
• Hexanethioic acid,6-amino-2-(((phenylmethoxy)carbonyl)amino)-,S-(phenylmethyl) ester,monohydrochloride,(S)
• Z-L-Lys-SBzl hydrochloride
• N-α-Cbz-L-lysine thiobenzyl ester hydrochloride
• Z-Lys-SBzl hydrochloride
• CID 155227
• (S)-S-Benzyl 6-amino-2-(((benzyloxy)carbonyl)amino)hexanethioate hydrochloride
• S-benzyl (2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanethioate;hydrochloride
• Z-L-Lys-SBzl HCl
• Hexanethioic acid, 6-amino-2-(((phenylmethoxy)carbonyl)amino)-, S-(phenylmethyl) ester, monohydrochloride, (S)-
• F10999
• N-alpha-Cbz-L-lysine thiobenzyl ester hydrochloride
• Z-LYS-SBZL monohydrochloride
• Z-L-lysine thiobenzyl ester hydrochloride
• AKOS027327898
• Hexanethioic acid,6-amino-2-[[(phenylmethoxy)carbonyl]amino]-,s-(phenylmethyl)ester,monohydrochloride,(S)-(9ci)
• (S)-S-benzyl 6-amino-2-(benzyloxycarbonylamino)hexanethioate hydrochloride
• (5S)-5-{[(benzyloxy)carbonyl]amino}-6-(benzylsulfanyl)-6-oxohexan-1-aminium chloride
• AS-46946
• Hexanethioic acid, 6-amino-2-[[(phenylmethoxy)carbonyl]amino]-, S-(phenylmethyl) ester, monohydrochloride, (S)-
• DTXSID20990136
• S-Benzyl 6-amino-2-{[(benzyloxy)(hydroxy)methylidene]amino}hexanethioate--hydrogen chloride (1/1)
• MFCD00058089
• S-benzyl (2S)-6-amino-2-{[(benzyloxy)carbonyl]amino}hexanethioate hydrochloride
• CS-0169393
• 69861-89-8
• S-Benzyl (S)-6-amino-2-(((benzyloxy)carbonyl)amino)hexanethioate hydrochloride
• HY-141447
• Z-LYS-SBZL (monohydrochloride)
• Nalpha-Benzyloxycarbonyl-L-lysine Thiobenzyl Ester, Hydrochloride - CAS 69861-89-8
• CHEBI:180472
• (S)-S-Benzyl6-amino-2-(((benzyloxy)carbonyl)amino)hexanethioatehydrochloride
• BENZYL N-[(2S)-6-AMINO-1-(BENZYLSULFANYL)-1-OXOHEXAN-2-YL]CARBAMATE HYDROCHLORIDE
• PNDSXGXPDJRQAV-FYZYNONXSA-N
• DA-59309

• MDL： MFCD00058089
• Inchi： 1S/C21H26N2O3S.ClH/c22-14-8-7-13-19(20(24)27-16-18-11-5-2-6-12-18)23-21(25)26-15-17-9-3-1-4-10-17;/h1-6,9-12,19H,7-8,13-16,22H2,(H,23,25);1H/t19-;/m0./s1
• InChI Key： PNDSXGXPDJRQAV-FYZYNONXSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)C([C@H](CCCCN)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 422.14300
• Monoisotopic Mass: 422.1430916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• Molecular Weight: 423.0

Experimental Properties

• PSA: 106.72000
• LogP: 5.76360

Z-LYS-SBZL monohydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Z-LYS-SBZL monohydrochloride

Comprehensive Overview of Z-LYS-SBZL Monohydrochloride (CAS No. 69861-89-8): Properties, Applications, and Research Insights

Z-LYS-SBZL monohydrochloride (CAS No. 69861-89-8) is a chemically modified peptide derivative widely utilized in biochemical research and pharmaceutical development. This compound, characterized by its Nα-benzyloxycarbonyl (Z) protection group and SBZL side-chain modification, serves as a critical intermediate in peptide synthesis. Its monohydrochloride form enhances solubility and stability, making it indispensable in solid-phase peptide synthesis (SPPS) and drug discovery workflows.

In recent years, the demand for peptide-based therapeutics has surged due to their high specificity and low toxicity. Researchers frequently search for terms like "Z-LYS-SBZL solubility", "CAS 69861-89-8 applications", and "peptide coupling reagents", reflecting the compound's relevance in optimizing peptide drug design. Its role in kinase inhibition studies and signal transduction research further aligns with trending topics in cancer therapy and immunomodulation.

The structural uniqueness of Z-LYS-SBZL monohydrochloride lies in its lysine backbone modified with a sulfonylbenzyl (SBZL) group, which mimics phosphorylated residues. This feature enables its use in phosphotyrosine mimicry, a technique pivotal for studying protein-protein interactions and enzyme kinetics. Laboratories often pair it with HPLC purification or mass spectrometry to ensure purity, addressing common queries such as "HPLC methods for Z-LYS-SBZL".

From a synthetic perspective, 69861-89-8 is favored for its compatibility with Fmoc/tBu strategies, a standard in modern peptide chemistry. Its hydrochloride salt form resolves challenges like racemization during elongation, a frequent concern highlighted in forums discussing "peptide synthesis troubleshooting". Moreover, its applications extend to bioconjugation for antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapies.

Environmental and safety profiles of Z-LYS-SBZL monohydrochloride adhere to green chemistry principles, with studies emphasizing its biodegradability. This aligns with growing searches for "sustainable peptide synthesis" and "eco-friendly reagents". As the pharmaceutical industry shifts toward continuous manufacturing, this compound's adaptability in flow chemistry setups garners attention.

In summary, CAS No. 69861-89-8 represents a versatile tool bridging academic research and industrial R&D. Its integration into high-throughput screening platforms and personalized medicine pipelines underscores its enduring value. For researchers exploring structure-activity relationships (SAR) or peptide stability, this compound remains a cornerstone in advancing biopharmaceutical innovations.